Cas no 33578-00-6 (2-Ethynylbenzoic acid)

2-Ethynylbenzoic acid Properties

Names and Identifiers

• 2-Ethynylbenzoic acid
• 2-Ethynyl-Benzoic Acid
• Benzoic acid,2-ethynyl-
• o-Ethinylbenzoesaeure
• o-Ethynylbenzoicacid

• MDL： MFCD06203346
• InChIKey： IOSGANIYBODQTB-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H6O2/c1-2-7-5-3-4-6-8(7)9(10)11/h1,3-6H,(H,10,11)
• SMILES： O=C(O)C1=CC=CC=C1C#C

Computed Properties

• Exact Mass: 146.03700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Heavy Atom Count: 11

Experimental Properties

• LogP: 1.36610
• PSA: 37.30000
• Boiling Point: 282.1±23.0 ºC (760 Torr),
• Melting Point: 121-123 ºC
• Flash Point: 128.4±17.3 ºC,
• Solubility: Slightly soluble (1.2 g/l) (25 º C),
• Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),

2-Ethynylbenzoic acid Security Information

• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature
• Signal Word：Warning

2-Ethynylbenzoic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%